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Compound of Interest

Compound Name: Cu(II) protoporphyrin IX

Cat. No.: B12341064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Copper (II) Protoporphyrin IX (Cu-PPIX), a

metalloporphyrin with significant implications in various research and development fields. This

document details its core properties, synthesis, and applications, with a focus on its role in

biological systems and experimental contexts.

Core Properties and Characterization
Cu(II) Protoporphyrin IX is a derivative of Protoporphyrin IX, a naturally occurring

photosensitizer and a crucial precursor to heme.[1][2] In Cu-PPIX, the central iron ion of heme

is replaced by a copper(II) ion. This substitution alters its biological activity, making it a valuable

tool in studying heme-dependent pathways.

Physicochemical Data
A summary of the key quantitative data for Cu(II) Protoporphyrin IX is presented below.
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Property Value References

Molecular Formula C₃₄H₃₂CuN₄O₄ [3][4][5]

Molecular Weight 624.19 g/mol [3][4][6]

CAS Number 14494-37-2 [3][4][5]

Appearance Deeply colored solid [1]

Solubility Not soluble in water [1]

Storage
Room temperature, protected

from light
[3]

Spectroscopic Properties
The UV-visible absorption spectrum of Cu-PPIX is characterized by a strong Soret band around

407 nm and weaker Q-bands in the visible region.[7][8] When dissolved in dimethyl sulfoxide

(DMSO), Cu-PPIX exhibits an absorption maximum at approximately 407 nm.[8] Upon

excitation at around 410 nm, it shows fluorescence with an emission maximum at about 635

nm.[8]

Synthesis and Characterization
Synthesis
The synthesis of Cu(II) Protoporphyrin IX can be achieved through the insertion of copper into

the protoporphyrin IX macrocycle. A common laboratory-scale synthesis involves dissolving

Protoporphyrin IX free base in a suitable solvent, such as methylene chloride, and then adding

a solution of a copper(II) salt, like copper(II) acetate, in a solvent such as ethanol.[7] The

reaction mixture is typically stirred at a moderate temperature (e.g., 40°C) for a short duration

to facilitate the metalation process.[7]

Example Synthesis Protocol:

Dissolve 15 mg of Protoporphyrin IX free base in 25 mL of methylene chloride.[7]

Separately, dissolve 8 mg of copper(II) acetate in 20 mL of ethanol.[7]
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Mix the two solutions and stir the resulting mixture at 40°C for 30 minutes.[7]

Remove the solvents under vacuum.[7]

Dissolve the product in methylene chloride and purify it using column chromatography to

remove any unreacted Protoporphyrin IX.[7]

The final product yield is typically high, around 98%.[7]

Characterization
The successful synthesis and purity of Cu-PPIX are confirmed using various analytical

techniques:

Mass Spectrometry (MALDI-TOF): To confirm the molecular weight of the final product.[7]

UV/Vis Spectroscopy: To verify the characteristic absorption spectrum of the

metalloporphyrin.[7]

NMR Spectroscopy: To elucidate the structure and confirm the purity of the compound.[7]

Biological Significance and Applications
Cu(II) Protoporphyrin IX is primarily utilized in research as a negative control in studies

involving heme oxygenase (HO) inhibitors.[3][4][6] Heme oxygenase is a critical enzyme that

catalyzes the degradation of heme into biliverdin, free iron, and carbon monoxide (CO).[9][10]

This pathway is implicated in various physiological and pathological processes, including

inflammation, oxidative stress, and cancer cell resistance to chemotherapy.[4][6][11]

While zinc protoporphyrin IX (Zn-PPIX) is a known inhibitor of heme oxygenase, Cu-PPIX does

not exhibit this inhibitory activity.[3][4] This makes it an ideal control compound to ensure that

observed biological effects are specifically due to HO inhibition by Zn-PPIX and not due to non-

specific effects of the porphyrin structure itself.

Heme Oxygenase Pathway
The heme oxygenase system, particularly the inducible isoform HO-1, is a key player in cellular

defense against oxidative stress.[12] The degradation products of heme have significant

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.mdpi.com/1422-0067/24/4/3178
https://www.benchchem.com/product/b12341064?utm_src=pdf-body
https://frontierspecialtychemicals.com/product/cuii-protoporphyrin-ix/
https://www.echelon-inc.com/product/cuii-protoporphyrin-ix-14494-37-2/
https://www.medchemexpress.com/cu-ii-protoporphyrin-ix.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3961771/
https://www.researchgate.net/figure/Heme-degradation-pathway-Heme-oxygenase-1-HO-1-catalyzes-the-degradation-of-heme-to_fig1_317215912
https://www.echelon-inc.com/product/cuii-protoporphyrin-ix-14494-37-2/
https://www.medchemexpress.com/cu-ii-protoporphyrin-ix.html
https://www.targetmol.com/compound/cu%28ii%29_protoporphyrin_ix
https://frontierspecialtychemicals.com/product/cuii-protoporphyrin-ix/
https://www.echelon-inc.com/product/cuii-protoporphyrin-ix-14494-37-2/
https://www.mdpi.com/2218-273X/11/4/589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12341064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activities. Biliverdin and its subsequent product, bilirubin, are potent antioxidants,

while carbon monoxide acts as a signaling molecule with anti-inflammatory and anti-apoptotic

properties.[9][13]
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Experimental Protocols
The use of Cu(II) Protoporphyrin IX as a negative control is crucial in experiments designed

to investigate the role of heme oxygenase. Below is a generalized workflow for such an

experiment.
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Protocol: In Vitro Heme Oxygenase Activity Assay
This protocol outlines a method to assess the inhibitory effect of a compound on HO-1 activity,

using Cu-PPIX as a negative control.

Cell Culture: Culture cells of interest (e.g., macrophages, cancer cell lines) under standard

conditions.

Treatment: Treat the cells with the following for a predetermined time:

Vehicle control (e.g., DMSO).

HO-1 inducer (e.g., hemin or an oxidative stress agent).

HO-1 inducer + Zn-PPIX (inhibitor).

HO-1 inducer + Cu-PPIX (negative control).

Cell Lysis: After treatment, harvest the cells and prepare cell lysates.

HO Activity Measurement: Measure HO activity in the lysates. This can be done by

quantifying the production of bilirubin or carbon monoxide.

Data Analysis: Compare the HO activity across the different treatment groups. A significant

reduction in activity in the Zn-PPIX group compared to the inducer-only and Cu-PPIX groups

would indicate specific inhibition of HO-1.

Conclusion
Cu(II) Protoporphyrin IX is an indispensable tool for researchers studying the heme

oxygenase pathway. Its lack of inhibitory activity on HO-1, in contrast to its zinc counterpart,

allows for well-controlled experiments to elucidate the specific roles of this enzyme in health

and disease. This guide provides the foundational knowledge required for the effective use of

Cu-PPIX in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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